Cas no 126568-02-3 (2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-)
![2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- structure](https://www.kuujia.com/scimg/cas/126568-02-3x500.png)
126568-02-3 structure
Product name:2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
- 1-[3-(dimethylamino)propyl]-4-phenyl-3H-1,5-benzodiazepin-2-one
- 1,3-Dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-2H-1,5-benzodiazepin-2-one
- BRN 0839503
- 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-
- 126568-02-3
- 2H-1,5-Benzodiazepin-2-one, 1-(3-(dimethylamino)-propyl)-1,3-dihydro-4-phenyl-
- DTXSID90155230
-
- Inchi: InChI=1S/C20H23N3O/c1-22(2)13-8-14-23-19-12-7-6-11-17(19)21-18(15-20(23)24)16-9-4-3-5-10-16/h3-7,9-12H,8,13-15H2,1-2H3
- InChI Key: GHOXUBCKBWJHMH-UHFFFAOYSA-N
- SMILES: CN(CCCN1C(=O)CC(C2C=CC=CC=2)=NC2=CC=CC=C12)C
Computed Properties
- Exact Mass: 321.18429
- Monoisotopic Mass: 321.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
- XLogP3: 3
Experimental Properties
- Density: 1.1
- Boiling Point: 512.9°C at 760 mmHg
- Flash Point: 264°C
- Refractive Index: 1.592
- PSA: 35.91
2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- Related Literature
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Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
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J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
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Xia Tong,Yves L. Dory,Martin Lepage,Yue Zhao Chem. Commun., 2013,49, 90-92
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